Cas no 2109805-74-3 (Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate)

• Product Name: Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate
• CAS No: 2109805-74-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 4674113
• PubChem ID: 132343709
• Update Time: 2025-09-28

Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate
• AK688826
• tert-butyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-7-carboxylate
• tert-Butyl5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate
• CS-0162613
• AKOS032953589
• 2109805-74-3
• D84109
• tert-butyl 2H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-7-carboxylate
• tert-butyl 1,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-7-carboxylate
• AKOS040805661
• MFCD31539843
• DS-20216
• Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate

• Inchi： 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-6-4-5-8-7-12-13-9(8)14/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key： VUBPSENHUFJDLP-UHFFFAOYSA-N
• SMILES： O(C(N1C2=C(C=NN2)CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 377.6±21.0 °C at 760 mmHg
• Flash Point: 182.2±22.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate

Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate: A Comprehensive Overview

The compound Tert-Butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate (CAS No. 2109805-74-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structural features and versatile functional groups, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to this compound.

Tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The presence of the tert-butyl group adds steric bulk to the molecule, which can influence its reactivity and stability. The dihydro structure indicates partial saturation within the pyrazole ring, contributing to its unique electronic properties. Recent studies have highlighted the importance of such structural features in tuning the electronic and optical properties of materials for applications in optoelectronics and sensing technologies.

The synthesis of tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate typically involves multi-step organic reactions. One common approach is the cyclization of appropriately substituted precursors under specific conditions to form the pyrazolopyridine framework. The tert-butyl group is often introduced via esterification or alkylation reactions. Researchers have recently explored more efficient and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that minimize side reactions and improve yield.

One of the most promising applications of tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate lies in its use as a building block for drug discovery. Its ability to act as a bioisostere or a scaffold for modifying pharmacokinetic properties makes it valuable in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for developing inhibitors against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate has found applications in materials science. Its ability to form self-assembled monolayers and its photoresponsive properties make it a candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. Researchers have also explored its potential as a ligand in metalloorganic frameworks (MOFs) and coordination polymers due to its ability to coordinate with metal ions effectively.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its heterocyclic framework, which enhances its electronic delocalization and redox properties. These findings have implications for its use in energy-related applications such as batteries and supercapacitors.

In conclusion, tert-butyl 5,6-dihydro-1H-pyrazolo[3,4-b]pyridine-7(4H)-carboxylate (CAS No. 2109805-74-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and energy technologies. As research continues to uncover new properties and applications of this compound